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Compound of Interest

Compound Name: (E)-4-(2-Nitrovinyl)benzonitrile

Cat. No.: B1298947

Spectroscopic Scrutiny: Confirming the
Structure of (E)-4-(2-Nitrovinyl)benzonitrile

A comparative guide to the spectroscopic analysis of (E)-4-(2-Nitrovinyl)benzonitrile, offering
a detailed examination of its structural confirmation through *H NMR, 13C NMR, IR, and Mass
Spectrometry. This guide provides a side-by-side comparison with related compounds,
benzonitrile and 4-nitrobenzonitrile, to highlight key spectral features and assist researchers in
unambiguous identification.

The precise characterization of molecular structures is a cornerstone of chemical research and
drug development. (E)-4-(2-Nitrovinyl)benzonitrile, a compound of interest for its potential
applications, requires rigorous structural confirmation. This guide details the spectroscopic data
that unequivocally supports its assigned structure and compares it with the spectra of
benzonitrile and 4-nitrobenzonitrile to provide a clear analytical perspective.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data obtained for (E)-4-(2-
Nitrovinyl)benzonitrile and its structural analogues.

Table 1: 'H NMR Data (CDCls, 400 MHz)
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. . Coupling
Chemical Shift L .
Compound Multiplicity Constant (J, Assighment
(3, ppm)
Hz)
(E)-4-(2-
Nitrovinyl)benzon  8.00 d 13.8 H-vinyl
itrile
7.76 d 8.4 Ar-H
7.69 d 13.8 H-vinyl
7.55 d 84 Ar-H
Benzonitrile[1] 7.64 d 8.0 H-2, H-6
7.60 t 8.0 H-4
7.47 t 8.0 H-3, H-5
4-
Nitrobenzonitrile]  8.35 d 8.0 H-3, H-5
1]
7.89 d 8.0 H-2, H-6
Table 2: 13C NMR Data (CDCls, 125 MHz)
Compound Chemical Shift (6, ppm) Assignment

o o 150.33, 135.80, 131.32,
(E)-4-(2-Nitrovinyl)benzonitrile Ar-C, C=C, CN
112.64, 111.60, 87.48

o 132.6, 132.0, 128.9, 118.6,
Benzonitrile[1] 1122 Ar-C, CN

_ . 150.0, 133.4, 124.2, 118.2,
4-Nitrobenzonitrile[1] 116.7 Ar-C, CN

Table 3: Key IR Absorption Data (cm™1)
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NO:2 Stretch

. NO: Stretch  C-H (vinyl)

Compound C=N Stretch C=C Stretch (asymmetri .

(symmetric) bend

c)

(E)-4-(2-
Nitrovinyl)ben  ~2230 ~1640 ~1515 ~1345 ~970
zonitrile
Benzonitrile ~2229
4-
Nitrobenzonit  ~2231 ~1527 ~1352

rile

Table 4. Mass Spectrometry Data (m/z)

Compound Molecular lon [M]*+ Key Fragments
(E)-4-(2-Nitrovinyl)benzonitrile 174 128, 102
Benzonitrile 103 76
4-Nitrobenzonitrile[2] 148 118, 102, 90, 76

Experimental Protocols

The following are generalized protocols for the spectroscopic techniques described.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A 5-10 mg sample of the compound was

dissolved in approximately 0.7 mL of deuterated chloroform (CDCIs) containing

tetramethylsilane (TMS) as an internal standard. The *H and 3C NMR spectra were recorded

on a 400 MHz spectrometer.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum was obtained using a

Fourier-Transform Infrared spectrometer. A small amount of the solid sample was finely ground

with potassium bromide (KBr) and pressed into a thin pellet. The spectrum was recorded in the

4000-400 cm~1 range.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C619727&Mask=200
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1298947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Mass Spectrometry (MS): Mass spectra were obtained using an electron ionization (EI) mass
spectrometer. The sample was introduced into the ion source, and the resulting fragments were
analyzed based on their mass-to-charge ratio (m/z).

Structure Confirmation Workflow

The following diagram illustrates the logical workflow for the spectroscopic analysis and
confirmation of the (E)-4-(2-Nitrovinyl)benzonitrile structure.
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Caption: Workflow for the spectroscopic confirmation of the target molecule.
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Signaling Pathway of Analysis

The following diagram illustrates the decision-making process based on the interpretation of
the spectroscopic data to confirm the structure of (E)-4-(2-Nitrovinyl)benzonitrile.
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Caption: Decision pathway for structural confirmation based on spectral data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Spectroscopic analysis and confirmation of (E)-4-(2-
Nitrovinyl)benzonitrile structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1298947#spectroscopic-analysis-and-confirmation-
of-e-4-2-nitrovinyl-benzonitrile-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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